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Compound of Interest |

(S)-(+)-2,2-
Compound Name: Dimethylcyclopropanecarboxamid

e

Cat. No.: B1354036

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide, a key intermediate in the
synthesis of pharmaceuticals such as Cilastatin.[1][2] The information presented herein is
intended to support research and development activities by providing essential data on the
compound's physical and chemical properties.

Core Physicochemical Data

A summary of the key physicochemical properties of (S)-(+)-2,2-
Dimethylcyclopropanecarboxamide is presented in the table below. This data has been
compiled from various chemical and scientific databases.
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Property Value Reference
Molecular Formula CeH11NO [31141[5]
Molar Mass 113.16 g/mol [3B1141[5]
White to off-white crystalline
Appearance [51[6]
powder
Melting Point 135-137 °C 315171
Boiling Point 203-204 °C [3][5]
Density 1 g/cm3 [315]
Soluble in methanol.[3][5][6]
Solubilities in toluene,
N dichloromethane,
Solubility ]
trichloromethane, ethyl
acetate, and ethanol have also
been studied.[8]
pKa 16.61 + 0.40 (Predicted) [5][6]

Specific Rotation (a)

+82° to +83° (c=1, MeOH)

[3][5]

Flash Point

89.933 °C

[3][5]

Vapor Pressure

0.088 mmHg at 25°C

[3](5]

CAS Number

75885-58-4

[31141[7]

Experimental Protocols

While specific experimental details for the determination of every property listed above for this

exact compound are not exhaustively documented in publicly available literature, standardized

methodologies are routinely employed for the characterization of organic compounds such as

amides. The following are generalized protocols that would be suitable for determining the key

physicochemical parameters of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide.

Determination of Melting Point
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The melting point of a crystalline solid can be determined using a capillary melting point
apparatus. A small, finely powdered sample of the compound is packed into a capillary tube,
which is then placed in the apparatus. The temperature is gradually increased, and the range
from which the substance begins to melt to when it becomes completely liquid is recorded as
the melting point range.

Determination of Solubility

The solubility of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide in various solvents can be
determined by adding a known amount of the solid to a specific volume of the solvent at a
controlled temperature.[9] The mixture is agitated until equilibrium is reached. The
concentration of the dissolved solid in the supernatant can then be measured using analytical
techniques such as gravimetry (after solvent evaporation) or spectroscopy. This process can be
repeated at different temperatures to construct a solubility curve.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
fundamental for confirming the chemical structure of the molecule. A sample is dissolved in a
suitable deuterated solvent (e.g., CDCls, DMSO-des) and analyzed. The chemical shifts,
integration, and coupling patterns of the peaks provide detailed information about the
molecular framework.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule. The presence of a strong absorption band around 1640-1680 cm~1 is
characteristic of the C=0 stretching of the amide group, and N-H stretching bands can be
observed around 3200-3400 cm~1.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound. Techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) can be used to determine the exact mass
and confirm the elemental composition.[10]

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent
physicochemical characterization of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide.
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Caption: Workflow for Synthesis and Physicochemical Characterization.

Biological Relevance
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(S)-(+)-2,2-Dimethylcyclopropanecarboxamide is a crucial chiral intermediate for the
production of Cilastatin.[1][2][5] Cilastatin is an inhibitor of dehydropeptidase-I, an enzyme
found in the kidneys that metabolizes certain antibiotics, such as imipenem.[2] By inhibiting this
enzyme, cilastatin prevents the inactivation of the antibiotic, thereby enhancing its efficacy. The
specific stereochemistry of the (S)-(+) enantiomer is vital for its biological activity in the
synthesis of the final drug product.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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